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Compound of Interest

Compound Name: Cyclohexanemethyl isocyanate

CAS No.: 51163-24-7

Cat. No.: B1364380

Get Quote

Introduction: Cyclohexanemethyl isocyanate (CMI), CAS No. 51163-24-7, is a highly reactive

aliphatic isocyanate functionalized with a cyclohexane moiety.[1][2] Its unique structure makes

it a valuable building block in pharmaceutical development and polymer science, where precise

control over molecular architecture is paramount. However, the very reactivity that makes CMI

useful—the isocyanate group (-N=C=O)—also presents significant health and safety

challenges.[3][4] Isocyanates as a class are potent respiratory and dermal sensitizers, capable

of inducing severe, long-term health effects upon improper exposure.[5][6]

This guide provides an in-depth, technically-grounded framework for the safe handling,

storage, and emergency management of Cyclohexanemethyl isocyanate. It is designed for

researchers, chemists, and drug development professionals who work with this compound in a

laboratory setting. The protocols and principles outlined herein are built upon the pillars of risk

assessment, the hierarchy of controls, and a thorough understanding of the compound's

chemical nature to ensure a self-validating system of safety.

Section 1: Compound Identification and
Physicochemical Properties
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A foundational understanding of a chemical's properties is the first step in a robust safety

assessment. CMI is a combustible liquid that is sensitive to moisture and incompatible with a

range of common laboratory reagents.[1][2]

Property Value Source(s)

CAS Number 51163-24-7 [1][2]

Molecular Formula C₈H₁₃NO [1]

Molecular Weight 139.19 g/mol [2]

Synonyms
(isocyanatomethyl)cyclohexan

e
[7]

Appearance Clear to light yellow liquid [8]

Boiling Point 193-194 °C [2]

Density 0.974 g/mL at 25 °C [2]

Flash Point 76 °C (168.8 °F) - closed cup [2]

Storage Temperature 2-8 °C, under inert gas [1][2]

Causality of Reactivity: The isocyanate functional group is electrophilic and will react

exothermically with nucleophiles. Key incompatibilities include:

Water: Reacts to form an unstable carbamic acid, which decomposes to an amine and

carbon dioxide gas.[4] This reaction is a critical safety concern as it can lead to dangerous

pressure buildup in sealed containers.[9][10]

Alcohols, Amines, Strong Acids/Bases: Undergoes vigorous reactions which can lead to

polymerization.[4][11]

Strong Oxidizing Agents: Presents a significant reaction hazard.[1]

Section 2: Health Hazard Assessment
CMI poses acute and chronic health risks, with respiratory sensitization being the most severe.

[2][12] Sensitization is an irreversible immunological response where initial exposure may
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cause mild symptoms, but subsequent exposures, even at extremely low concentrations, can

trigger severe asthma-like attacks.[6][8][13]

Hazard
Classification

Description GHS Codes Source(s)

Acute Toxicity

Harmful if swallowed,

in contact with skin, or

if inhaled.

H302, H312, H332 [2][12]

Skin

Corrosion/Irritation
Causes skin irritation. H315 [2][12]

Eye Damage/Irritation
Causes serious eye

irritation.
H319 [2][12]

Respiratory

Sensitization

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.

H334 [2][12]

Skin Sensitization
May cause an allergic

skin reaction.
H317 [2]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation.
H335 [2]

Expert Insight on Sensitization: The danger of isocyanate sensitization cannot be overstated.

Once an individual is sensitized, they may be unable to work with any isocyanates in the future,

as even minuscule exposures can provoke a life-threatening asthmatic reaction.[3][13] There is

no reliable exposure level below which sensitization will not occur. Therefore, the primary

safety goal must be the complete prevention of inhalation and dermal exposure.

Section 3: The Hierarchy of Controls for Exposure
Prevention
Effective safety management prioritizes systematic risk reduction over reliance on personal

protective equipment. The hierarchy of controls is a framework that ranks risk control methods
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from most to least effective.[14]

Hierarchy of Controls for Isocyanate Handling

Elimination / Substitution
(Use a less hazardous alternative)

Engineering Controls
(Fume Hood, Glove Box, LEV)

Most Effective

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment (PPE)
(Respirator, Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page
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Caption: The Hierarchy of Controls, prioritizing engineering solutions over PPE.

Elimination/Substitution: The most effective control is to avoid using CMI if a less hazardous

alternative exists that meets scientific requirements.[14][15]

Engineering Controls: These are physical changes to the workspace that isolate personnel

from the hazard. For all work with CMI, engineering controls are mandatory.[16]

Primary Control: All handling of CMI (weighing, transfers, reactions) must be conducted

within a certified chemical fume hood or a glove box to prevent vapor inhalation.[11][17]

Ventilation: Use local exhaust ventilation (LEV) to capture emissions at the source.[16]

Ensure the work area has adequate general ventilation.[1]

Administrative Controls: These are work policies and procedures that reduce exposure

duration or intensity.

Training: All personnel must receive specific training on the hazards of isocyanates, safe

handling procedures, emergency response, and the signs and symptoms of exposure.[18]

Restricted Access: Clearly demarcate areas where CMI is handled and restrict access to

trained and authorized personnel only.[10]

Hygiene: Prohibit eating, drinking, and smoking in the laboratory.[17] Always wash hands

thoroughly after handling and before leaving the work area.[1][13]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering and administrative controls. It does not eliminate the hazard,

but provides a final barrier.[14][18]

Section 4: Standard Operating Procedures for Safe
Handling
Personal Protective Equipment (PPE) Protocol
The correct selection and use of PPE are critical. The following table outlines the minimum

required PPE.
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Body Part Required PPE
Standard/Specificat
ion

Rationale

Eyes/Face

Safety glasses with

side shields and a

face shield.

ANSI Z87.1 / EN 166

Protects against

splashes and vapors.

[1]

Respiratory

Air-purifying respirator

with organic

vapor/acid gas (e.g.,

ABEK) cartridges.

NIOSH or EN 14387

approved

Mandatory inside a

fume hood as a

secondary precaution.

[1] For spills or

ventilation failure, a

full-face supplied-air

respirator is required.

[1][18]

Hands

Butyl rubber or

laminate film gloves.

Double-gloving is

recommended.

EN 374

Isocyanates can

degrade common

glove materials like

latex and nitrile.[18]

Gloves must be

inspected before use

and disposed of after

handling.[1]

Body

Chemical-resistant lab

coat and a disposable

chemical-resistant

apron.

N/A

Protects against

splashes and

contamination of

personal clothing.[1]

Protocol: Donning and Doffing PPE

Donning (Putting On):

1. Wash hands thoroughly.

2. Don inner gloves.

3. Don lab coat and apron.
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4. Don respirator (perform a user seal check).

5. Don eye and face protection.

6. Don outer gloves, ensuring the cuff goes over the sleeve of the lab coat.

Doffing (Taking Off): This sequence is designed to prevent self-contamination.

1. Remove outer gloves, peeling them off without touching the exterior surface.

2. Remove face shield and goggles from the back.

3. Remove lab coat and apron, rolling it away from the body.

4. Remove respirator.

5. Remove inner gloves.

6. Wash hands thoroughly with soap and water.

Laboratory Handling and Storage
Handling: Always work within a fume hood.[11] Use dispensing techniques (e.g., cannula

transfer for larger volumes) that minimize the generation of aerosols or vapors. Keep

containers closed when not in use.[17]

Storage: Store CMI in its original, tightly sealed container in a designated, locked refrigerator

at 2-8°C.[1][17] The storage area must be cool, dry, and well-ventilated, away from

incompatible materials.[1][18] Because it is moisture-sensitive, storage under an inert gas

like nitrogen or argon is required to maintain purity and prevent pressure buildup.[1][17]

Section 5: Emergency Response Protocols
Rapid and correct response to an emergency is critical to mitigating harm.

First Aid Measures
Immediate action is required. All personnel should know the location of safety showers and

eyewash stations.
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the person to fresh air

immediately. If breathing is

difficult or has stopped, provide

artificial respiration. Seek

immediate medical attention.

[1][17]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and copious amounts of water

for at least 15 minutes. Seek

immediate medical attention.

[1][8][17]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention

from an ophthalmologist.

[1][17]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[1]

Accidental Spill Response
The following diagram and protocol apply to minor laboratory spills (<100 mL) that can be

managed by trained laboratory personnel. For larger spills, evacuate the area and contact

emergency response professionals.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.chemicalbook.com/msds/cyclohexanemethyl-isocyanate-97.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/516589
https://www.chemicalbook.com/msds/cyclohexanemethyl-isocyanate-97.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0577.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/516589
https://www.chemicalbook.com/msds/cyclohexanemethyl-isocyanate-97.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/516589
https://www.chemicalbook.com/msds/cyclohexanemethyl-isocyanate-97.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CMI Spill Response Workflow

Spill Occurs

Alert personnel in immediate area.
Evacuate if necessary.

Don appropriate PPE:
Full-face respirator, double gloves,

chem-resistant apron.

Isolate the spill.
Restrict access and remove ignition sources.

Contain the spill with non-combustible
absorbent (e.g., vermiculite, sand).

Cover with absorbent.
Apply neutralization solution.

Collect absorbed material with
non-sparking tools into a labeled waste container.

Loosely seal container.
(Allow CO2 to vent)

Decontaminate the spill area
with neutralization solution.

Move waste container to a ventilated area.
Dispose of as hazardous waste.

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a minor laboratory spill of CMI.
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Protocol: Minor Spill Cleanup

Alert & Evacuate: Immediately alert others in the vicinity. Evacuate all non-essential

personnel.[1]

Don PPE: Before re-entering, don the full set of emergency PPE, including a full-face

supplied-air or self-contained breathing apparatus (SCBA), double chemical-resistant gloves,

and a chemical-resistant suit or apron.[1][19]

Ventilate & Isolate: Ensure the area is well-ventilated (fume hood sash should be low).

Remove all sources of ignition.[1]

Contain: Prevent the spill from spreading by creating a dike around it with a non-combustible

absorbent material like vermiculite, sand, or diatomaceous earth.[1][10] Do not use

combustible materials like sawdust.[10]

Neutralize & Absorb: Slowly cover the spill with the absorbent material. Prepare a

neutralization solution (e.g., 5-10% sodium carbonate, 0.5% liquid detergent in water).[9]

Carefully apply the solution to the absorbed material. Be aware that this reaction will

generate CO₂ gas.[9]

Collect Waste: Using non-sparking tools, carefully scoop the neutralized mixture into a

designated, labeled hazardous waste container.[20] Fill the container only about halfway to

allow for gas expansion.[9]

Vent Container: Cover the container but do not seal it tightly.[10][19] Move it to a safe, well-

ventilated area (like the back of a fume hood) for 48-72 hours to allow for the safe release of

CO₂ gas before final sealing and disposal.[19]

Decontaminate Area: Wipe down the spill surface with the neutralization solution, let it sit for

15 minutes, then wipe clean.[9][19]

Dispose: Dispose of all contaminated materials (gloves, wipes, absorbent) as hazardous

waste according to institutional and local regulations.[1][17]

Fire Emergency
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Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Critical Precaution:DO NOT USE WATER.[1][8][13] The reaction of CMI with water will

generate flammable and toxic gases and can cause a violent reaction. Water spray may be

used cautiously only to cool nearby containers that are not involved in the fire.[1][8]

Combustion Products: Fires involving CMI will produce hazardous decomposition products,

including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[1]

Firefighter Protection: Firefighters must wear full protective clothing and self-contained

breathing apparatus (SCBA).[1][17]

Section 6: Waste Disposal
All CMI waste, including empty containers, contaminated absorbents, and used PPE, must be

treated as hazardous waste.

Collect waste in properly labeled, compatible containers.

If possible, small residual amounts of CMI in containers can be neutralized by slowly adding

a decontamination solution (see Section 5.2) and allowing it to stand loosely covered in a

fume hood for 24-48 hours before sealing for disposal.[10]

Dispose of all waste through a licensed hazardous waste disposal facility, in accordance with

all federal, state, and local regulations.[17]

Conclusion
Cyclohexanemethyl isocyanate is a reagent with significant utility, but it demands the highest

level of respect and caution. Its primary hazards—high reactivity and the potential for

irreversible respiratory sensitization—necessitate a safety culture built on proactive risk

mitigation. By rigorously implementing the hierarchy of controls, with a strong emphasis on

engineering solutions and meticulous work practices, researchers can handle this compound

safely. Adherence to the detailed protocols for handling, storage, and emergency response

outlined in this guide is not merely a recommendation but a requirement for protecting the

health and well-being of all laboratory personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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